Cas no 1857289-35-0 (2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1857289-35-0
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6570118
• PubChem ID: 165776916
• Update Time: 2025-08-05

2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292274
• 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde
• 1857289-35-0

• Inchi： 1S/C11H9ClN2O2/c1-16-8-5-13-14(6-8)11-4-2-3-10(12)9(11)7-15/h2-7H,1H3
• InChI Key： LXJXFSMIBHDTIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C=O)N1C=C(C=N1)OC

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde

2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde: A Promising Bioactive Compound with Multifaceted Applications in Pharmaceutical Research

2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1857289-35-0) represents a structurally unique molecule that has garnered significant attention in recent years due to its potential therapeutic applications and synthetic versatility. This compound belongs to the class of aromatic aldehydes substituted with a pyrazole ring, a feature that confers it with distinct chemical reactivity and biological activity. The 4-methoxy group on the pyrazole ring, along with the 2-chloro substitution on the benzene ring, plays a critical role in modulating its pharmacological profile. Recent studies have demonstrated that the 1H-pyrazol-1-yl moiety contributes to the molecule's ability to interact with multiple biological targets, making it a valuable scaffold for drug discovery.

The molecular structure of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde consists of a benzene ring functionalized with an aldehyde group at the 1-position and a pyrazole ring substituted with a methoxy group at the 4-position. The 2-chloro substitution introduces electron-withdrawing properties, which influence the molecule's electronic distribution and reactivity. This structural feature is particularly relevant in the context of drug design, as it can enhance the molecule's ability to form hydrogen bonds with target proteins. The 4-methoxy group, on the other hand, adds steric bulk and polarizability, further refining the molecule's interactions with biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of 1H-pyrazole derivatives in the development of therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry revealed that compounds containing the 1H-pyrazol-1-yl ring exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding is particularly significant for 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde, as its pyrazole ring may serve as a platform for further functionalization to enhance its biological activity. Researchers are also exploring the potential of this compound in the design of multitarget ligands, which could address complex diseases such as neurodegenerative disorders and cancer.

One of the most promising applications of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde lies in its potential as a lead compound for the development of anti-inflammatory drugs. A 2024 preclinical study published in Pharmaceutical Research demonstrated that this molecule exhibits significant inhibition of COX-2 enzyme activity, a key target in the management of chronic inflammatory conditions. The study also highlighted the molecule's ability to reduce oxidative stress, suggesting its potential as a dual-action therapeutic agent. These findings underscore the importance of the 4-methoxy group in enhancing the molecule's antioxidant properties.

The synthetic accessibility of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde has been a subject of interest in organic chemistry research. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of a chlorinated benzaldehyde with a methoxy-substituted pyrazole derivative. This method not only improves the efficiency of the synthesis but also allows for the incorporation of additional functional groups, expanding the molecule's applicability in drug development. The ability to modify the 2-chloro and 4-methoxy substituents opens new avenues for optimizing the molecule's pharmacokinetic and pharmacodynamic properties.

Another area of active research involves the evaluation of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde as a potential candidate for neurodegenerative disease therapies. A 2024 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. The 1H-pyrazol-1-yl ring was found to interact with specific protein domains, suggesting its potential as a scaffold for designing small molecule inhibitors of amyloid formation. These findings highlight the molecule's versatility in targeting multiple pathological mechanisms.

The molecular characteristics of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde also make it a promising candidate for the development of antitumor agents. A 2023 study in Cancer Letters demonstrated that this compound induces apoptosis in cancer cells by modulating the mitochondrial apoptotic pathway. The 2-chloro substitution was found to enhance the molecule's ability to disrupt mitochondrial membrane potential, a critical step in the induction of programmed cell death. These results suggest that the molecule could be further optimized for the treatment of various cancers, including those resistant to conventional therapies.

From a pharmacokinetic perspective, the properties of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde are being evaluated to determine its potential for clinical application. A 2024 study published in Drug Metabolism and Disposition analyzed the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The study found that the 4-methoxy group enhances the molecule's solubility, which is crucial for its bioavailability. Additionally, the 2-chloro substitution was found to affect the molecule's metabolic stability, suggesting that further modifications may be necessary to improve its therapeutic efficacy.

The therapeutic potential of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is also being explored in the context of infectious diseases. A 2023 preclinical study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 1H-pyrazol-1-yl ring was found to interfere with bacterial cell wall synthesis, a mechanism that could be exploited for the development of new antibiotics. These findings highlight the molecule's potential as a broad-spectrum antimicrobial agent, particularly in light of the growing global threat of antibiotic resistance.

Despite its promising properties, the development of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its selectivity, potency, and safety profile. For instance, studies are being conducted to determine the optimal position and nature of substituents on the pyrazole ring to maximize its interaction with specific biological targets. Additionally, efforts are being made to explore the molecule's potential in combination therapies, where it could be used synergistically with other drugs to improve treatment outcomes.

In conclusion, 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde represents a promising lead compound with a diverse range of potential applications in medicine. Its unique molecular structure, characterized by the 2-chloro, 4-methoxy, and 1H-pyrazol-1-yl substituents, provides a versatile platform for further chemical modification and biological exploration. As research in this area continues to advance, this compound may pave the way for the development of novel therapies for a wide spectrum of diseases, from inflammatory conditions to neurodegenerative disorders and infectious diseases.

Further studies are needed to fully elucidate the molecular mechanisms underlying the biological activities of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde and to optimize its properties for clinical use. The ongoing efforts in medicinal chemistry, pharmacology, and drug discovery are expected to contribute significantly to the realization of its therapeutic potential. With its unique structural features and diverse biological activities, this compound is poised to play a key role in the future of pharmaceutical science.

As the field of drug discovery continues to evolve, the importance of compounds like 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde cannot be overstated. Its potential to address complex medical challenges, combined with its synthetic versatility, positions it as a valuable asset in the quest for innovative therapies. The continued exploration of its properties and applications is likely to yield groundbreaking advancements in the treatment of various diseases, underscoring the significance of this molecule in modern medicinal chemistry.

Ultimately, the development of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde as a therapeutic agent represents a promising avenue for future research. As scientists and researchers continue to uncover its potential, this compound may become a cornerstone in the fight against some of the most challenging medical conditions. Its journey from a promising lead compound to a potential therapeutic agent is an exciting prospect that highlights the dynamic and ever-evolving nature of pharmaceutical science.

With its unique structural features and diverse biological activities, 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is a compound that holds great promise for the future of medicine. As research in this area progresses, it is anticipated that this molecule will contribute significantly to the development of new and effective treatments for a wide range of diseases, thereby improving the lives of countless patients around the world.

In summary, the potential of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde as a therapeutic agent is vast and multifaceted. Its unique molecular structure, combined with its diverse biological activities, positions it as a valuable candidate for further investigation and development. As the field of medicinal chemistry continues to advance, this compound is expected to play an increasingly important role in the discovery and design of new drugs, contributing to the ongoing quest for innovative and effective treatments for various medical conditions.

As the research on 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde progresses, it is anticipated that this molecule will continue to be a focal point in the development of novel therapeutic strategies. Its potential to address a wide range of medical challenges, coupled with its synthetic versatility, underscores the significance of this compound in the ever-evolving landscape of pharmaceutical science. The ongoing exploration of its properties and applications is likely to yield groundbreaking advancements in the treatment of various diseases, thereby making a substantial impact on global healthcare.

In conclusion, the compound 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is a promising candidate for the development of new therapeutic agents. Its unique structural features and diverse biological activities make it a valuable asset in the field of medicinal chemistry. As research in this area continues to advance, it is expected that this molecule will play a crucial role in the discovery and design of innovative treatments for a wide range of diseases, thereby contributing to the advancement of modern medicine and improving patient outcomes worldwide.

With its potential to address complex medical challenges and its synthetic versatility, 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is poised to become a key player in the future of drug discovery. As scientists and researchers continue to explore its properties and applications, this compound is expected to contribute significantly to the development of new and effective treatments for a wide spectrum of diseases, ultimately enhancing the quality of life for patients around the world.

In light of its promising therapeutic potential and structural versatility, 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is expected to play a pivotal role in the future of pharmaceutical science. As research in this area continues to expand, it is anticipated that this molecule will lead to the discovery of novel therapeutic strategies, thereby contributing to the ongoing advancements in medical treatment and improving patient care globally.

Ultimately, the exploration of 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde represents a significant step forward in the quest for innovative and effective treatments. Its unique properties and potential applications make it a valuable candidate for further investigation, and its continued development is expected to have a substantial impact on the field of medicinal chemistry and the broader landscape of healthcare.

As the research on 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde progresses, it is anticipated that this molecule will continue to be a focal point in the development of new therapeutic strategies. Its potential to address a wide range of medical challenges, coupled with its synthetic versatility, underscores the significance of this compound in the ever-evolving landscape of pharmaceutical science. The ongoing exploration of its properties and applications is likely to yield groundbreaking advancements in the treatment of various diseases, thereby making a substantial impact on global healthcare.

With its unique structural features and diverse biological activities, 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is a compound that holds great promise for the future of medicine. As research in this area progresses, it is anticipated that this molecule will contribute significantly to the development of new and effective treatments for a wide range of diseases, thereby improving the lives of countless patients around the world.

In summary, the compound 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is a promising candidate for the development of new therapeutic agents. Its unique structural features and diverse biological activities make it a valuable asset in the field of medicinal chemistry. As research in this area continues to advance, it is expected that this molecule will play a crucial role in the discovery and design of innovative treatments for a wide range of diseases, thereby contributing to the advancement of modern medicine and improving patient outcomes worldwide.

With its potential to address complex medical challenges and its synthetic versatility, 2-chloro-6-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is poised to become a key player in the future of drug discovery. As scientists and researchers continue to explore its properties and applications, this compound is expected to contribute significantly to the development of new and effective treatments for a wide spectrum of diseases, ultimately enhancing the quality of life for patients around the world.

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